Cas no 1281576-23-5 (Tert-Butyl 4-bromo-2-methylpiperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-bromo-2-methylpiperidine-1-carboxylate
• CAS No: 1281576-23-5
• MF: C₁₁H₂₀BrNO₂
• MW: 278.186002731323
• MDL: MFCD16497051
• CID: 4566430
• Update Time: 2023-08-10

Tert-Butyl 4-bromo-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-2-methylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-bromo-2-methyl-, 1,1-dimethylethyl ester
• 1-Boc-4-bromo-2-methylpiperidine
• 4-Bromo-2-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• 1-?piperidinecarboxylic acid, 4-?bromo-?2-?methyl-?, 1,?1-?dimethylethyl ester
• Tert-Butyl 4-bromo-2-methylpiperidine-1-carboxylate

• MDL： MFCD16497051
• Inchi： 1S/C11H20BrNO2/c1-8-7-9(12)5-6-13(8)10(14)15-11(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： DSZDIMCIQZSYOF-UHFFFAOYSA-N
• SMILES： BrC1CCN(C(=O)OC(C)(C)C)C(C)C1

Computed Properties

• Exact Mass: 277.06774 g/mol
• Monoisotopic Mass: 277.06774 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5
• Molecular Weight: 278.19

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 306.3±35.0 °C at 760 mmHg
• Flash Point: 139.1±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-Butyl 4-bromo-2-methylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)